4-methanesulfonylpiperazine-1-carbonyl chloride
Description
“4-methanesulfonylpiperazine-1-carbonyl chloride” is a chemical compound with the molecular formula C5H11ClN2O4S2 . It is also known as "4-Methylpiperazine-1-sulfonyl chloride" .
Synthesis Analysis
The synthesis of “this compound” involves a stirred solution of carbonic acid ditrichloromethyl ester (triphosgene) in CH2Cl2 at 0° C. A solution of 1-methanesulfonyl-piperazine and pyridine in CH2Cl2 is added over 30 minutes .Molecular Structure Analysis
The molecular weight of “this compound” is 262.74 . The InChI key, which is a unique identifier for chemical substances, is GRBIWZOPWQAQCY-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 262.74 . It is a powder at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methanesulfonylpiperazine-1-carbonyl chloride involves the reaction of piperazine with methanesulfonyl chloride followed by the reaction with oxalyl chloride.", "Starting Materials": [ "Piperazine", "Methanesulfonyl chloride", "Oxalyl chloride" ], "Reaction": [ "Piperazine is dissolved in a suitable solvent such as dichloromethane.", "Methanesulfonyl chloride is added dropwise to the solution of piperazine while stirring at a temperature of 0-5°C.", "The reaction mixture is stirred for an additional 2-3 hours at room temperature.", "Oxalyl chloride is added dropwise to the reaction mixture while stirring at a temperature of 0-5°C.", "The reaction mixture is stirred for an additional 2-3 hours at room temperature.", "The resulting mixture is filtered and the solvent is evaporated under reduced pressure.", "The crude product is purified by recrystallization from a suitable solvent such as ethanol." ] } | |
CAS RN |
65463-96-9 |
Molecular Formula |
C6H11ClN2O3S |
Molecular Weight |
226.7 |
Purity |
95 |
Origin of Product |
United States |
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